Cas no 1428358-32-0 (2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide)

• Product Name: 2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide
• CAS No: 1428358-32-0
• MF: C₂₀H₂₁FN₆O
• MW: 380.418746709824
• CID: 5365021
• Update Time: 2025-05-26

2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[2-[[2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl]amino]ethyl]benzamide
• 2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

• Inchi： 1S/C20H21FN6O/c1-13-7-8-22-17(11-13)27-19-12-18(25-14(2)26-19)23-9-10-24-20(28)15-5-3-4-6-16(15)21/h3-8,11-12H,9-10H2,1-2H3,(H,24,28)(H2,22,23,25,26,27)
• InChI Key： JRLCNUCMHIVXSQ-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NC2=NC=CC(C)=C2)N=C(C)N=1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

Comprehensive Overview of 2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide (CAS No. 1428358-32-0)

2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide, with the CAS number 1428358-32-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a fluoro substituent and a benzamide moiety enhances its potential as a kinase inhibitor, making it a subject of interest for researchers exploring targeted therapies.

In recent years, the demand for small-molecule inhibitors has surged, particularly in the field of oncology and inflammatory diseases. 2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide is often discussed in the context of structure-activity relationship (SAR) studies, where its unique chemical framework is analyzed for optimizing drug efficacy and selectivity. Researchers frequently search for CAS 1428358-32-0 suppliers or synthesis protocols, highlighting its relevance in medicinal chemistry.

The compound's molecular weight and logP value are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a hot topic in preclinical drug development. Its pyrimidine core and aminoethyl linkage contribute to its ability to interact with protein targets, such as tyrosine kinases, which are implicated in various cell signaling pathways. This aligns with the growing interest in personalized medicine and precision oncology.

From a synthetic perspective, 2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide is often synthesized via multi-step organic reactions, including amide coupling and nucleophilic substitution. Laboratories focusing on high-throughput screening (HTS) frequently inquire about its purity standards and analytical methods, such as HPLC or LC-MS, to ensure reproducibility in biological assays.

The compound's potential as a lead compound in drug discovery pipelines is further underscored by its modular structure, which allows for derivatization to enhance bioavailability or target affinity. Discussions around CAS 1428358-32-0 often intersect with trends in fragment-based drug design (FBDD) and computational chemistry, where in silico modeling tools predict its interactions with biological macromolecules.

In summary, 2-fluoro-N-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide represents a promising candidate for advancing therapeutic innovations. Its CAS number 1428358-32-0 serves as a key identifier for researchers navigating the complexities of chemical databases and patent literature. As the scientific community continues to explore its applications, this compound is poised to contribute to breakthroughs in biomedical research and pharmaceutical development.